Cas no 1261170-84-6 (1-Bromo-4-iodobenzene-13C6)

• Product Name: 1-Bromo-4-iodobenzene-13C6
• CAS No: 1261170-84-6
• MF: C₆H₄BrI
• MW: 288.860362052917
• CID: 1058050
• Update Time: 2025-11-06

1-Bromo-4-iodobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-iodobenzene-[13C6]
• 1-Bromo-4-iodobenzene-13C6

• Inchi： 1S/C6H4BrI/c7-5-1-3-6(8)4-2-5/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： UCCUXODGPMAHRL-IDEBNGHGSA-N
• SMILES： [13C]1(Br)=[13CH][13CH]=[13C](I)[13CH]=[13CH]1

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available

1-Bromo-4-iodobenzene-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-4-iodobenzene-13C6

Introduction to 1-Bromo-4-iodobenzene-13C6 and Its Significance in Modern Chemical Research

The compound with the CAS number 1261170-84-6, known as 1-Bromo-4-iodobenzene-13C6, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This isotope-labeled benzene derivative features both bromine and iodine substituents at specific positions, making it a valuable intermediate in synthetic chemistry. The presence of carbon-13 isotopes further enhances its utility in various analytical and spectroscopic studies, providing researchers with a powerful tool for structural elucidation and dynamic analysis.

1-Bromo-4-iodobenzene-13C6 has garnered significant attention due to its role in the development of novel pharmaceuticals and agrochemicals. The strategic placement of bromine and iodine atoms allows for selective functionalization, enabling the construction of complex molecular architectures. This compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in the synthesis of biologically active molecules. The isotope label not only aids in tracking reaction pathways but also improves the sensitivity of nuclear magnetic resonance (NMR) spectroscopy, facilitating detailed structural analysis.

In recent years, the demand for high-purity labeled compounds has surged, driven by advancements in metabolomics and drug metabolism studies. 1-Bromo-4-iodobenzene-13C6 serves as a critical building block for synthesizing radiolabeled probes used in positron emission tomography (PET) imaging. These probes are essential for visualizing metabolic processes in vivo, offering insights into disease mechanisms and therapeutic responses. The unique isotopic composition of this compound enhances its stability under various conditions, making it an ideal candidate for long-term biological studies.

The pharmaceutical industry has leveraged 1-Bromo-4-iodobenzene-13C6 to develop innovative drug candidates targeting various diseases. For instance, researchers have utilized this compound to synthesize analogs of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The ability to incorporate isotopic labels allows for precise monitoring of drug metabolism and pharmacokinetics, ensuring the safety and efficacy of new therapeutics. Furthermore, the compound's versatility in medicinal chemistry has led to its use in designing enzyme inhibitors and receptor ligands, expanding its applications across multiple therapeutic areas.

From an academic perspective, 1-Bromo-4-iodobenzene-13C6 has been instrumental in advancing our understanding of organic reactions and synthetic methodologies. Its incorporation into complex molecules has enabled chemists to explore novel reaction pathways and develop more efficient synthetic routes. The compound's role in teaching and research has been particularly notable in universities and research institutions worldwide, where it is used to train the next generation of chemists. Its applications extend to materials science, where it contributes to the development of advanced polymers and functional materials.

The synthesis of 1-Bromo-4-iodobenzene-13C6 involves meticulous planning to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired substitution pattern on the benzene ring. The use of high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) ensures that the final product meets stringent quality standards. These analytical methods are crucial for verifying the compound's integrity before it is used in downstream applications.

The environmental impact of using labeled compounds like 1-Bromo-4-iodobenzene-13C6 is another critical consideration. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis. Innovations such as flow chemistry have enabled more sustainable production methods, aligning with global efforts to promote environmental stewardship. Additionally, efforts are underway to develop biodegradable derivatives that can be safely incorporated into biological systems without causing long-term ecological harm.

The future prospects for 1-Bromo-4-iodobenzene-13C6 are promising, with ongoing research exploring new applications in drug discovery and material science. Advances in computational chemistry are expected to further enhance its utility by predicting reaction outcomes with greater accuracy. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions for global health challenges. As our understanding of molecular interactions deepens, compounds like 1-Bromo-4-iodobenzene-13C6 will continue to play a pivotal role in scientific innovation.